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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(phenoxyethoxy)methane, a
versatile chemical compound with applications spanning materials science, medicinal
chemistry, and organic synthesis. This document details its chemical identity, physicochemical

properties, synthesis protocols, and key applications, presenting data in a structured format for
ease of reference and comparison.

Chemical Identity and Nomenclature

Bis(phenoxyethoxy)methane is systematically named according to IUPAC conventions as 2-
(2-phenoxyethoxymethoxy)ethoxybenzene[1][2][3]. The structure features two phenoxy groups
linked by a central methylenebis(oxyethane-1,2-diyloxy) unit[1][2].

Table 1: Chemical Identifiers for Bis(phenoxyethoxy)methane
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Identifier Value
2-(2-phenoxyethoxymethoxy)ethoxybenzene[1l

IUPAC Name (2-p Y Y ) Y ]
[2][3]

CAS Number 13879-32-8[1][2][3][4]

Molecular Formula

C17H2004[1][2][3][5]

Molecular Weight 288.34 g/mol [1][2][3][4][5]
Bis(phenoxyethyl)formal, Desavin, 1,1'-

Synonyms (Methylenebis(oxyethane-1,2-
diyloxy))bisbenzene[2]

InChl Key GKJINKWKTBXIQDE-UHFFFAOY SA-N[1][4][5]

Canonical SMILES

C1=CC=C(C=C1)0OCCOCOCCOC2=CC=CC=C
2[1][2]

Physicochemical and Computed Properties

The physical and chemical properties of Bis(phenoxyethoxy)methane are crucial for its

handling, application, and role in chemical synthesis. The following table summarizes key

quantitative data.

Table 2: Physicochemical and Computed Properties of Bis(phenoxyethoxy)methane
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Property Value Source
Melting Point 18 °C [2]
Boiling Point 195-196 °C (at 0.6 Torr) [2]
Flash Point 135.2 °C [2]
Density 1.106 + 0.06 g/cm3 (Predicted) [2]
XLogP3 3.6 [2][3]
Hydrogen Bond Donor Count 0 [2]
Hydrogen Bond Acceptor

C);untg p N 12
Rotatable Bond Count 10 [2]

Exact Mass

288.13615911 Da

[2](3]

Complexity

211

[2]

Experimental Protocols: Synthesis of
Bis(phenoxyethoxy)methane

The synthesis of Bis(phenoxyethoxy)methane can be achieved through several methods,

primarily involving the reaction of 2-phenoxyethanol with a methylene sourcel[4].

This one-pot synthesis involves the condensation of 2-phenoxyethanol with formaldehyde in

the presence of an acid catalyst[4].

e Reactants:

[¢]

o

o

[¢]

2-Phenoxyethanol (2 equivalents)
Formaldehyde (1 equivalent)
Acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., Toluene)
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e Procedure:

Combine 2-phenoxyethanol, formaldehyde, and the acid catalyst in a round-bottom flask
equipped with a Dean-Stark apparatus and a reflux condenser.

Add the solvent to the flask.

Heat the mixture to reflux. Water generated during the reaction is removed azeotropically
using the Dean-Stark trap to drive the equilibrium towards product formation[4].

Monitor the reaction progress using Thin-Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC)[1].

Upon completion, cool the reaction mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous sodium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the crude product via vacuum distillation or column chromatography to yield
Bis(phenoxyethoxy)methane.

This method utilizes 1,1-dibromomethane as the methylene source.

e Reactants:

[e]

o

[¢]

[¢]

2-Phenoxyethanol

1,1-dibromomethane

A suitable base (e.g., Sodium Hydride, Potassium Carbonate)

Anhydrous polar aprotic solvent (e.g., DMF, Acetonitrile)

e Procedure:
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o In a flame-dried flask under an inert atmosphere (e.g., Nitrogen or Argon), dissolve 2-
phenoxyethanol in the anhydrous solvent.

o Add the base portion-wise at 0 °C to form the corresponding alkoxide.

o Allow the mixture to stir at room temperature for a specified time to ensure complete
deprotonation.

o Slowly add 1,1-dibromomethane to the reaction mixture.
o Heat the reaction mixture and monitor its progress by TLC.

o After the reaction is complete, quench the mixture with water and extract the product with
a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the resulting crude product by column chromatography.

Applications in Research and Drug Development

Bis(phenoxyethoxy)methane is a versatile molecule with established and potential
applications in several scientific fields.

o Materials Science: The ether linkages within the molecule provide flexibility and thermal
stability, making it a useful component in polymer formulations[1]. Its structure, featuring
flexible spacers and rigid aromatic ends, suggests its potential as a comonomer in the
synthesis of porous aromatic frameworks for applications like gas storage[1].

o Chemical Synthesis: It serves as a key reagent and intermediate in the synthesis of more
complex organic molecules[1][4]. A notable example is its use in the preparation of novel
analogues of the anti-HIV drug TNK-651, where it acts as a reagent to introduce the
phenoxyethoxymethyl moiety onto a uracil core structure[4].

¢ Medicinal Chemistry: The compound has been investigated for potential therapeutic
effects[1]. Preliminary research suggests it may exhibit anti-inflammatory or antioxidant
properties, which are characteristic of compounds containing phenolic structures. Its
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mechanism of action could involve interactions with biological targets like enzymes or
receptors through hydrogen bonding and hydrophobic interactions[1].

Visualizations: Workflows and Relationships
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Diagram 1: One-Pot Synthesis of Bis(phenoxyethoxy)methane

Click to download full resolution via product page

Caption: Workflow for the acid-catalyzed synthesis of

Bis(phenoxyethoxy)methane.
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Caption: Logical relationships of Bis(phenoxyethoxy)methane's applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081023#iupac-name-for-bis-phenoxyethoxy-
methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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